Cas no 57500-47-7 (4-chlorofuran-2-carbaldehyde)

• Product Name: 4-chlorofuran-2-carbaldehyde
• CAS No: 57500-47-7
• MF: C₅H₃ClO₂
• MW: 130.52912068367
• CID: 1604853
• PubChem ID: 12238721
• Update Time: 2025-06-29

4-chlorofuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-furfural
• 4-chlorofuran-2-carbaldehyde
• SCHEMBL122444
• 4-chloro-2-furaldehyde
• CS-0453722
• SB61632
• 57500-47-7
• DB-117900
• 4-chlorofurfural
• 2-Furancarboxaldehyde, 4-chloro-

• Inchi： 1S/C5H3ClO2/c6-4-1-5(2-7)8-3-4/h1-3H
• InChI Key： LTVJHHMBKSDNBF-UHFFFAOYSA-N
• SMILES： ClC1=COC(C=O)=C1

Computed Properties

• Exact Mass: 129.98219
• Monoisotopic Mass: 129.9821570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-chlorofuran-2-carbaldehyde

Introduction to 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7)

4-chlorofuran-2-carbaldehyde, with the chemical formula C₄H₃ClO₂ and CAS number 57500-47-7, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound belongs to the class of furan derivatives, characterized by a furan ring substituted with a chloro group at the 4-position and an aldehyde group at the 2-position. The unique structural features of 4-chlorofuran-2-carbaldehyde make it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

The aldehyde functional group at the 2-position of the furan ring in 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7) is highly reactive, enabling various transformations such as condensation reactions, oxidation, and reduction. These reactivities are exploited in synthetic chemistry to construct more intricate molecular frameworks. Additionally, the presence of the chloro substituent at the 4-position introduces electrophilic characteristics to the molecule, facilitating nucleophilic substitution reactions. This dual reactivity makes 4-chlorofuran-2-carbaldehyde a valuable precursor in medicinal chemistry.

In recent years, there has been growing interest in 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7) due to its applications in drug discovery and development. Researchers have leveraged its structural motifs to design and synthesize novel bioactive compounds with potential therapeutic applications. For instance, derivatives of 4-chlorofuran-2-carbaldehyde have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

One notable area of research involving 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7) is its role in developing antiviral agents. The furan ring scaffold is common in many natural products with pharmacological activity, including antiviral compounds. Recent studies have demonstrated that modifications of the furan core can enhance binding affinity to viral targets, leading to more effective treatments. The reactivity of the aldehyde and chloro groups allows for precise functionalization, enabling chemists to fine-tune molecular properties for optimal biological activity.

The synthesis of 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7) typically involves multi-step organic transformations starting from readily available furan derivatives. One common synthetic route involves chlorination followed by formylation at the 2-position. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing yield. These advancements are particularly important in industrial-scale production where cost-effectiveness and environmental impact are critical considerations.

The pharmaceutical industry has shown considerable interest in 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7) due to its potential as a scaffold for drug development. Its structural features allow for easy derivatization into molecules with diverse biological activities. For example, researchers have synthesized analogs of 4-chlorofuran-2-carbaldehyde that exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and obesity. These findings highlight the compound's versatility as a starting point for exploring new therapeutic strategies.

In agrochemical research, derivatives of 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7) have been investigated for their potential as pesticides and herbicides. The structural motifs present in this compound can be modified to enhance their efficacy against plant pathogens and pests while maintaining environmental safety. Such efforts are crucial in addressing the growing challenges of agricultural productivity and sustainability.

The chemical properties of 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7) also make it useful in material science applications. For instance, its ability to undergo polymerization reactions allows it to be incorporated into novel polymeric materials with tailored properties. These materials may find applications in coatings, adhesives, or even biodegradable polymers, showcasing the broad utility of this compound beyond traditional pharmaceuticals.

Recent advancements in computational chemistry have further enhanced our understanding of how modifications to 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7) can influence its biological activity. Molecular modeling studies have identified key structural features that contribute to binding affinity and selectivity for target proteins or enzymes. These insights are guiding experimental efforts toward designing more potent and selective drug candidates.

In conclusion, 4-chlorofuran-2-carbaldehyde (CAS No. 57500-47-7) is a multifaceted compound with significant applications across multiple domains of chemistry and biology. Its unique structural features, coupled with its reactivity, make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in drug discovery, agrochemicals, and materials science.